Cas no 1806857-39-5 (6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol)

• Product Name: 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol
• CAS No: 1806857-39-5
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862831
• Update Time: 2025-10-29

6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-5-1-4(12(14)15)6(7(9)10)3(2-13)11-5/h1,7,13H,2H2
• InChI Key： FKSUEAILHJCONU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol

Introduction to 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol (CAS No. 1806857-39-5)

6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol, with the CAS number 1806857-39-5, is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a nitro group, which collectively contribute to its potential biological activities and applications.

The molecular formula of 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol is C₉H₇BrF₂N₂O₃, and its molecular weight is approximately 291.05 g/mol. The compound's structure includes a pyridine ring, which is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The presence of the bromo and difluoromethyl groups adds to the compound's lipophilicity, while the nitro group introduces electron-withdrawing properties that can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol has been explored as a potential lead compound for such inhibitors due to its unique chemical structure. Studies have shown that this compound exhibits promising inhibitory activity against specific enzymes and receptors, making it a valuable candidate for further drug development.

6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol has been investigated for its potential as an inhibitor of kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in various diseases, including cancer. Kinase inhibitors have become an important class of drugs in oncology, and the ability of 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol to selectively target specific kinases could make it a valuable tool in the development of targeted therapies.

Beyond its potential as a kinase inhibitor, 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol has also shown promise in other areas of medicinal chemistry. For example, it has been studied for its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory disorders. The compound's ability to modulate inflammatory pathways suggests that it may have therapeutic applications beyond oncology.

The synthesis of 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes. These improvements in synthetic methodologies have also facilitated the exploration of structural analogs and derivatives, which can be used to fine-tune the compound's properties and enhance its biological activity.

In addition to its potential therapeutic applications, 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol has been used as a tool compound in chemical biology studies. Its unique structure makes it suitable for probing biological systems and understanding the mechanisms of action of various enzymes and receptors. By using this compound as a probe, researchers can gain insights into complex biological processes and identify new targets for drug discovery.

The safety profile of 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully understand its safety profile and potential side effects in humans.

In conclusion, 6-Bromo-3-(difluoromethyl)-4-nitropyridine-2-methanol (CAS No. 1806857-39-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics, particularly as an inhibitor of kinases and other important biological targets. Ongoing research continues to explore the full potential of this compound, with the goal of advancing our understanding of its mechanisms of action and developing new treatments for various diseases.